Cas no 1261232-28-3 ([1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester)

• Product Name: [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• CAS No: 1261232-28-3
• MF: C₁₆H₂₆N₄O₂
• MW: 306.403243541718
• CID: 2160372
• Update Time: 2025-05-23

[1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester
• tert-Butyl ((1-(4-methylpyrimidin-2-yl)piperidin-4-yl)methyl)carbamate
• SBB075023
• [1-(4-methylpyrimidin-2-yl)piperidin-4-ylmethyl]carbamic acid tert-butyl ester
• (tert-butoxy)-N-{[1-(4-methylpyrimidin-2-yl)(4-piperidyl)]methyl}carboxamide

• Inchi： 1S/C16H26N4O2/c1-12-5-8-17-14(19-12)20-9-6-13(7-10-20)11-18-15(21)22-16(2,3)4/h5,8,13H,6-7,9-11H2,1-4H3,(H,18,21)
• InChI Key： WARRKJGCEMMPEC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC1CCN(C2N=CC=C(C)N=2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 362
• Topological Polar Surface Area: 67.4

Additional information on [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester

Introduction to [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic Acid tert-butyl Ester (CAS No: 1261232-28-3)

The compound [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester, identified by the CAS number 1261232-28-3, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound belongs to the class of carbamates, which are widely used as intermediates in the synthesis of various bioactive molecules. The structure of this compound is characterized by a piperidine ring substituted at the 4-position with a methyl group and a pyrimidine moiety at the 1-position, further modified by a tert-butyl ester group.

The synthesis of [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and esterifications. The pyrimidine ring is a key structural element in this molecule, contributing to its potential biological activity. Recent studies have highlighted the importance of pyrimidine derivatives in targeting various enzymes and receptors involved in disease pathways, such as kinases and G-protein coupled receptors (GPCRs). This compound's unique structure makes it an attractive candidate for further exploration in drug development.

One of the most notable aspects of this compound is its role as an intermediate in the synthesis of bioactive agents. The tert-butyl ester group is commonly used as a protecting group for carbamic acids during multi-step synthesis, ensuring stability and facilitating subsequent transformations. The piperidine ring, on the other hand, provides structural rigidity and can act as a scaffold for further functionalization. This combination of features makes [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester a versatile building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the potential biological activity of compounds like this one with greater accuracy. For instance, molecular docking studies have revealed that this compound may exhibit binding affinity towards certain protein targets associated with inflammatory diseases and cancer. Furthermore, its pyrimidine moiety has been linked to anti-inflammatory and anti-proliferative effects in preclinical models, underscoring its potential therapeutic value.

In terms of applications, [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester is primarily utilized in academic research settings for the development of novel drug candidates. Its structure allows for easy modification at various positions, enabling chemists to explore a wide range of substituents and their effects on biological activity. This flexibility is particularly valuable in hit-to-lead optimization campaigns, where subtle structural changes can significantly impact pharmacokinetic properties and efficacy.

From an industrial perspective, the synthesis and characterization of this compound are carried out under stringent quality control measures to ensure consistency and purity. High-performance liquid chromatography (HPLC) and mass spectrometry are commonly employed for analytical purposes, while nuclear magnetic resonance (NMR) spectroscopy provides detailed insights into its molecular structure. These analytical techniques are essential for confirming the identity and purity of the compound before it is used in downstream applications.

Looking ahead, the continued exploration of [1-(4-Methyl-pyrimidin-2-yl)-piperidin-4-ylmethyl]-carbamic acid tert-butyl ester's biological profile will undoubtedly contribute to the discovery of innovative therapeutic agents. Its unique combination of structural features positions it as a promising lead compound in various disease areas, including oncology and inflammation. As research progresses, further insights into its mechanism of action and pharmacokinetic properties will be critical for advancing it towards clinical development.

In conclusion, [1-(4-Methyl-pyrimidin-2-yli)piperidin 4 ylmethyldikarbamoyl]tertbutylester (CAS No: 1261232–28–3) represents a valuable tool in contemporary medicinal chemistry. Its modular structure facilitates easy modification and functionalization, making it an ideal candidate for exploring novel bioactive agents. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound holds immense potential for contributing to the development of next-generation therapeutics.